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molecular formula C12H9F2N3O B8771092 3,4-difluoro-N-(2-methylpyrimidin-5-yl)benzamide CAS No. 582323-17-9

3,4-difluoro-N-(2-methylpyrimidin-5-yl)benzamide

Cat. No. B8771092
CAS RN: 582323-17-9
M. Wt: 249.22 g/mol
InChI Key: GDCRUNGEGSEXCZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07205307B2

Procedure details

A mixture of trimethylboroxine (27 μL, 0.19 mmol), Pd(dppf)2Cl2 (22 mg, 0.019 mmol), Cs2CO3 (185 mg, 0.57 mmol) and N-(2-chloro-pyrimidin-5-yl)-3,4-difluoro-benzamide (H) (50 mg, 0.19 numol) in dioxane (1 mL)/H2O (0.1 mL) was heated at 110–130° C. (bath temperature) for 1 h. The crude reaction mixture was filtered through a pad of celite and concentrated under reduced pressure. Purification of the crude material by column chromatography (hexanes/EtOAc) gave the desired product as white solid (27 mg, 57%).
Name
trimethylboroxine
Quantity
27 μL
Type
reactant
Reaction Step One
Name
Cs2CO3
Quantity
185 mg
Type
reactant
Reaction Step One
Name
N-(2-chloro-pyrimidin-5-yl)-3,4-difluoro-benzamide
Quantity
50 mg
Type
reactant
Reaction Step One
Name
H2O
Quantity
0.1 mL
Type
reactant
Reaction Step One
Name
dioxane
Quantity
1 mL
Type
solvent
Reaction Step One
Name
Pd(dppf)2Cl2
Quantity
22 mg
Type
catalyst
Reaction Step One
Name
desired product
Yield
57%

Identifiers

REACTION_CXSMILES
CB1OB(C)OB(C)O1.[C:10]([O-])([O-])=O.[Cs+].[Cs+].Cl[C:17]1[N:22]=[CH:21][C:20]([NH:23][C:24](=[O:33])[C:25]2[CH:30]=[CH:29][C:28]([F:31])=[C:27]([F:32])[CH:26]=2)=[CH:19][N:18]=1.O>O1CCOCC1.C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.Cl[Pd]Cl.[Fe+2]>[F:32][C:27]1[CH:26]=[C:25]([CH:30]=[CH:29][C:28]=1[F:31])[C:24]([NH:23][C:20]1[CH:19]=[N:18][C:17]([CH3:10])=[N:22][CH:21]=1)=[O:33] |f:1.2.3,7.8.9.10|

Inputs

Step One
Name
trimethylboroxine
Quantity
27 μL
Type
reactant
Smiles
CB1OB(OB(O1)C)C
Name
Cs2CO3
Quantity
185 mg
Type
reactant
Smiles
C(=O)([O-])[O-].[Cs+].[Cs+]
Name
N-(2-chloro-pyrimidin-5-yl)-3,4-difluoro-benzamide
Quantity
50 mg
Type
reactant
Smiles
ClC1=NC=C(C=N1)NC(C1=CC(=C(C=C1)F)F)=O
Name
H2O
Quantity
0.1 mL
Type
reactant
Smiles
O
Name
dioxane
Quantity
1 mL
Type
solvent
Smiles
O1CCOCC1
Name
Pd(dppf)2Cl2
Quantity
22 mg
Type
catalyst
Smiles
C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.Cl[Pd]Cl.[Fe+2]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was heated at 110–130° C. (bath temperature) for 1 h
Duration
1 h
CUSTOM
Type
CUSTOM
Details
The crude reaction mixture
FILTRATION
Type
FILTRATION
Details
was filtered through a pad of celite
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
Purification of the crude material by column chromatography (hexanes/EtOAc)

Outcomes

Product
Name
desired product
Type
product
Smiles
FC=1C=C(C(=O)NC=2C=NC(=NC2)C)C=CC1F
Measurements
Type Value Analysis
AMOUNT: MASS 27 mg
YIELD: PERCENTYIELD 57%
YIELD: CALCULATEDPERCENTYIELD 58.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.